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Compound of Interest

Compound Name: Sodium 2-(1H-indol-3-yl)acetate

CAS No.: 6505-45-9

Cat. No.: B048527

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on preparing, storing, and troubleshooting Indole-3-acetic acid

(IAA) sodium salt solutions for long-term experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that cause the degradation of IAA sodium salt solutions?

A1: IAA sodium salt solutions are susceptible to degradation from several factors:

Light: Exposure to light, particularly UV, can cause significant photodegradation.[1]

Temperature: Elevated temperatures accelerate the rate of chemical degradation.

pH: While IAA is often dissolved in a slightly alkaline solution, extreme pH levels can affect

its stability.

Oxidation: IAA is prone to oxidation, which can be catalyzed by components in culture

media.
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Microbial Contamination: Bacteria and fungi can metabolize IAA, leading to a loss of active

compound.[2][3][4]

Media Components: Certain components of complex culture media, such as Murashige and

Skoog (MS) salts, can accelerate IAA degradation.[5][6][7]

Q2: How should I prepare a stock solution of IAA sodium salt?

A2: To prepare a stable stock solution, it is recommended to dissolve the IAA sodium salt in a

small amount of a suitable solvent before bringing it to the final volume with sterile, distilled

water. Common solvents include 1N NaOH or 95% ethanol.[1][8] The stock solution should

then be filter-sterilized, not autoclaved, as heat can cause significant degradation.[7]

Q3: What are the optimal storage conditions for long-term stability?

A3: For long-term storage, IAA stock solutions should be:

Stored at -20°C.[1][8][9]

Protected from light by using amber-colored vials or wrapping containers in aluminum foil.[1]

Aliquot into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Q4: How long can I store my IAA sodium salt stock solution?

A4: When stored properly at -20°C and protected from light, IAA stock solutions can be stable

for several months to a year.[9] However, for highly sensitive experiments, it is best practice to

use freshly prepared solutions or solutions stored for no longer than a few weeks.[9] For

aqueous solutions not stored frozen, it is recommended to use them within a day.[10]

Q5: Can I autoclave my media after adding IAA sodium salt?

A5: No, you should not autoclave media containing IAA. The heat from autoclaving can cause a

significant reduction in the concentration of active IAA.[7] It is recommended to add filter-

sterilized IAA to the autoclaved and cooled media.[8]
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Issue Possible Cause(s) Recommended Solution(s)

Inconsistent experimental

results or loss of biological

activity.

Degradation of IAA in the

working solution or stock

solution.

Prepare fresh stock solutions

more frequently. Ensure proper

storage conditions (-20°C,

protected from light).[1][9] Add

IAA to the media just before

use. Verify the purity of the IAA

sodium salt powder.

Precipitation observed in the

stock solution upon thawing.

The concentration of IAA may

be too high for the solvent, or

the solvent may not be

appropriate. Repeated freeze-

thaw cycles can also contribute

to precipitation.

Prepare a slightly more dilute

stock solution. Ensure the IAA

sodium salt is fully dissolved

before freezing. Aliquot the

stock solution into single-use

volumes to avoid repeated

freezing and thawing.

Discoloration (e.g., browning)

of the IAA solution.

This is often a sign of oxidation

or degradation.

Discard the discolored solution

and prepare a fresh stock.[8]

When preparing new solutions,

consider using deoxygenated

water and minimizing

headspace in the storage vials.

Media containing IAA appears

to lose efficacy over the course

of a long experiment.

IAA is known to be less stable

in culture media compared to

synthetic auxins like NAA or

2,4-D.[5][6][7] The degradation

is accelerated by light and

media components.[7]

For long-term experiments,

consider replenishing the

media with freshly added IAA

at regular intervals.

Alternatively, using a more

stable synthetic auxin may be

an option if the experimental

design allows.

Quantitative Data on IAA Stability
The stability of IAA can be significantly lower than that of synthetic auxins, especially when

exposed to light in culture media.
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Auxin (in MS Medium) Condition
% Remaining after 20-35
Days

IAA Light ~3% (after 20 days)[7]

IAA Dark ~30% (after 20 days)[7]

IAA 100% MS Salts ~11% (after 35 days)[5][6]

NAA Light or Dark ~100% (after 35 days)[5][6]

2,4-D Light or Dark ~100% (after 35 days)[5][6]

Experimental Protocols
Protocol for Preparation of 1 mg/mL IAA Sodium Salt
Stock Solution
Materials:

Indole-3-acetic acid sodium salt powder

1N Sodium hydroxide (NaOH) or 95% Ethanol

Sterile, distilled, or deionized water

Sterile 0.22 µm syringe filter

Sterile amber-colored storage vials or clear vials with aluminum foil

Procedure:

Weigh out 100 mg of IAA sodium salt powder and place it in a sterile container.

Add a minimal amount of 1N NaOH or 95% ethanol dropwise to dissolve the powder

completely. For 100 mg, 2-3 mL should be sufficient.[8] Swirl gently to aid dissolution.

Once fully dissolved, slowly bring the total volume to 100 mL with sterile, distilled water. Mix

the solution thoroughly.
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Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile container.

Aliquot the sterilized stock solution into smaller, single-use volumes in sterile amber vials or

vials wrapped in foil.

Label the vials with the name of the solution, concentration, preparation date, and your

initials.

Store the aliquots at -20°C for long-term use.[8][9]
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Caption: Factors leading to the degradation of IAA sodium salt solutions.
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Caption: Workflow for preparing stable IAA sodium salt stock solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b048527/docs?utm_src=pdf-body-img#technical-support-center-stabilizing-iaa-sodium-salt-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low Auxin

High Auxin

Auxin (IAA)

SCF-TIR1/AFB
Complex

binds to

Aux/IAA Repressor

targets for degradation

Auxin Response
Factor (ARF)

represses

Auxin-Responsive Genes

is bound to activates transcription

Cellular Response
(e.g., Elongation, Division)

Click to download full resolution via product page

Caption: Simplified overview of the auxin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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